Cas no 1338222-33-5 ((R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride)

• Product Name: (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride
• CAS No: 1338222-33-5
• MF: C₁₀H₂₀ClN₃O₂
• MW: 249.737701416016
• CID: 4787893
• Update Time: 2025-07-22

(R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride

• Inchi： 1S/C10H19N3O2.ClH/c14-10(13-4-6-15-7-5-13)12-9-2-1-3-11-8-9;/h9,11H,1-8H2,(H,12,14);1H/t9-;/m1./s1
• InChI Key： FGTLCCRTMPKZIK-SBSPUUFOSA-N
• SMILES： Cl.O1CCN(CC1)C(N[C@H]1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 217
• Topological Polar Surface Area: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride

Research Brief on (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride (CAS: 1338222-33-5)

(R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride (CAS: 1338222-33-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine and morpholine moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its role as a selective ligand for various receptors, highlighting its promise in drug development.

The compound's molecular structure, featuring a chiral center at the piperidin-3-yl group, underscores its potential for enantioselective interactions with biological targets. Research has demonstrated that the (R)-enantiomer exhibits enhanced binding affinity and selectivity compared to its (S)-counterpart, making it a focal point for structure-activity relationship (SAR) studies. These investigations aim to optimize the compound's pharmacokinetic and pharmacodynamic properties for clinical applications.

Recent publications have highlighted the synthesis and characterization of (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride, with a focus on scalable and reproducible synthetic routes. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for its biological evaluation. Analytical methods, including NMR spectroscopy and high-performance liquid chromatography (HPLC), have been utilized to confirm the compound's structural integrity and purity.

In vitro and in vivo studies have revealed the compound's potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preliminary data suggest that it may exhibit anxiolytic and antidepressant-like effects in animal models, positioning it as a candidate for further preclinical development. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated to assess its suitability for oral administration.

The therapeutic potential of (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride extends beyond CNS disorders. Emerging research indicates its applicability in oncology, where it has shown inhibitory effects on specific kinase pathways involved in tumor proliferation. These findings open new avenues for repurposing the compound in cancer therapy, warranting further investigation into its mechanisms of action and efficacy in diverse disease models.

In conclusion, (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride represents a versatile scaffold in medicinal chemistry, with promising applications in CNS and oncology research. Ongoing studies aim to elucidate its molecular targets and optimize its therapeutic index, paving the way for future clinical trials. The compound's unique structural features and biological activity underscore its potential as a valuable tool in drug discovery and development.